Cas no 2003570-81-6 (1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine
• CAS No: 2003570-81-6
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6306735
• PubChem ID: 165735347
• Update Time: 2025-10-28

1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine
• EN300-1953217
• 2003570-81-6

• Inchi： 1S/C7H11F2N3/c1-12-4-11-3-5(12)2-6(10)7(8)9/h3-4,6-7H,2,10H2,1H3
• InChI Key： GIPNJDCESIKYLO-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN=CN1C)N)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine

Professional Introduction to Compound with CAS No. 2003570-81-6 and Product Name: 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine

The compound with the CAS number 2003570-81-6 and the product name 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluorine atoms and a methyl-substituted imidazole ring contributes to its distinct reactivity and binding characteristics, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate fluorine atoms. Fluorine is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The compound in question, 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine, exemplifies this trend by integrating fluorine into a versatile molecular framework. This structural feature not only imparts favorable physicochemical properties but also opens up avenues for designing next-generation therapeutics.

The 1-methyl-1H-imidazol-5-yl moiety is another critical component of this compound that warrants detailed discussion. Imidazole derivatives are well-documented for their role in various biological processes and have been extensively explored in drug discovery. The methyl group at the 1-position of the imidazole ring enhances the electron density at the nitrogen atoms, which can be leveraged for hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing small molecule inhibitors or agonists that require precise binding to protein or nucleic acid receptors.

Recent studies have highlighted the importance of fluorinated imidazole derivatives in the development of antiviral and anticancer agents. The compound 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine aligns with this research direction by combining a fluorinated aliphatic chain with an imidazole scaffold. Such compounds have shown promise in preclinical trials for their ability to disrupt key enzymatic pathways involved in viral replication or cancer cell proliferation. The fluorine atoms are particularly instrumental in enhancing the compound's bioavailability and resistance to metabolic degradation.

The synthesis of 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yl)propan-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure necessitates specialized synthetic methodologies, such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. Advances in synthetic chemistry have made it increasingly feasible to incorporate fluorine at specific positions within complex molecules, thereby expanding the toolkit available to medicinal chemists.

From a computational chemistry perspective, the electronic properties of 1,1-difluoro-3-(1-methyl-1H-imidazol-5-yloxy)propanamino can be modeled using density functional theory (DFT) and other quantum mechanical methods. These calculations provide insights into the compound's geometry, energetics, and potential interactions with biological targets. Such computational studies are invaluable for guiding experimental design and optimizing lead compounds for drug development.

The pharmacological potential of CAS No. 2003570 81 6 extends beyond its structural features. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are essential attributes for any successful therapeutic agent. Additionally, its interaction with biological targets has been preliminarily characterized using biophysical techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). These studies have provided valuable data on binding affinities and kinetics, which are critical for understanding the compound's mechanism of action.

In conclusion,CAS No 2003570 81 6 represents a compelling example of how structural innovation can lead to novel pharmacological entities. The combination of fluorine substitution with an imidazole scaffold offers unique advantages in terms of metabolic stability, binding affinity, and therapeutic potential. As research in this area continues to evolve,this compound is poised to play a significant role in the development of next-generation pharmaceuticals aimed at treating a wide range of diseases.